BENGHE Foundational & Exploratory

Check Availability & Pricing

N,N'-dicyclohexyl-2,6-
naphthalenedicarboxamide physical and
chemical properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest |

N,N'-DICYCLOHEXYL-2,6-
Compound Name: NAPHTHALENEDICARBOXAMID
E

Cat. No.: B132867

An In-depth Technical Guide to N,N'-
dicyclohexyl-2,6-naphthalenedicarboxamide

For Researchers, Scientists, and Drug Development Professionals

Introduction

N,N'-dicyclohexyl-2,6-naphthalenedicarboxamide is a synthetic organic compound with
significant applications in materials science, primarily as a nucleating agent for polymers. Its
rigid naphthalene core and flexible cyclohexylamide side chains impart unique properties that
influence the crystallization behavior of polymers like polypropylene. This technical guide
provides a comprehensive overview of the known physical and chemical properties of N,N'-
dicyclohexyl-2,6-naphthalenedicarboxamide, its synthesis, and its mechanism of action as a

nucleating agent.

Physical and Chemical Properties

N,N'-dicyclohexyl-2,6-naphthalenedicarboxamide is a white to off-white solid at room
temperature. It is characterized by its high thermal stability, with a melting point reported to be
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above 300°C.[1] While experimental data for some properties are not readily available in the
public domain, predicted values offer valuable insights.

Property Value Source
Molecular Formula C24H30N202 [1112113114]
Molecular Weight 378.51 g/mol [1][2][3]14]
Melting Point > 300 °C [1]
Boiling Point (Predicted) 675.3+55.0 °C [4]
Density (Predicted) 1.16 £ 0.1 g/cm3 [4]
Water Solubility (Estimated) Very low
Appearance White to off-white solid

Synthesis

The synthesis of N,N'-dicyclohexyl-2,6-naphthalenedicarboxamide is typically achieved
through a two-step process starting from 2,6-naphthalenedicarboxylic acid.

Experimental Protocol: General Outline

Step 1: Formation of 2,6-Naphthalenedicarbonyl Dichloride

2,6-Naphthalenedicarboxylic acid is reacted with a chlorinating agent, such as thionyl chloride
(SOCI2) or oxalyl chloride, to form the corresponding diacyl chloride. This reaction is typically
carried out in an inert solvent under reflux.

Step 2: Amidation with Cyclohexylamine

The resulting 2,6-naphthalenedicarbonyl dichloride is then reacted with cyclohexylamine in the
presence of a base, such as triethylamine or pyridine, to yield N,N'-dicyclohexyl-2,6-
naphthalenedicarboxamide. The base is necessary to neutralize the hydrochloric acid
byproduct of the reaction. The crude product is typically purified by recrystallization.
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General synthesis workflow for N,N'-dicyclohexyl-2,6-naphthalenedicarboxamide.

Spectroscopic and Thermal Analysis

Detailed experimental spectra (*H NMR, 3C NMR, FTIR, Mass Spectrometry) and thermal
analysis data (TGA, DSC) for N,N'-dicyclohexyl-2,6-naphthalenedicarboxamide are not
readily available in the public domain based on the conducted searches. While mass spectral
data is indicated to be available in some databases, access to the actual spectra is restricted.

[5]

Mechanism of Action as a Nucleating Agent

N,N'-dicyclohexyl-2,6-naphthalenedicarboxamide is a highly effective nucleating agent for
isotactic polypropylene (iPP), where it exhibits a "dual nucleation” capability. This means it can
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induce the formation of both the a and 3 crystalline forms of polypropylene, which have
different mechanical properties.

The needle-like crystalline structure of N,N'-dicyclohexyl-2,6-naphthalenedicarboxamide
provides a template for the alignment of polypropylene chains, initiating crystallization at
temperatures higher than the polymer would crystallize on its own. This leads to a finer and
more uniform crystalline structure in the final polymer product, resulting in improved mechanical
properties such as stiffness, toughness, and heat resistance.

The specific formation of a or B phases is dependent on the processing conditions, such as the
cooling rate and the concentration of the nucleating agent.
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Mechanism of dual nucleation of polypropylene by N,N'-dicyclohexyl-2,6-
naphthalenedicarboxamide.

Conclusion

N,N'-dicyclohexyl-2,6-naphthalenedicarboxamide is a valuable compound in the field of
polymer science due to its efficacy as a nucleating agent. Its well-defined chemical structure
and high thermal stability contribute to its performance in modifying the crystalline morphology
of polymers like polypropylene. While a comprehensive set of experimental data for its physical
and chemical properties is not fully available in the public domain, the existing information
provides a strong foundation for its application and further research. Future work could focus
on the detailed characterization of this compound and the precise elucidation of the factors
controlling its dual nucleation behavior.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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